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Compound of Interest

Compound Name: 3,5-Difluoro-4-methylbenzylamine
Cat. No.: B12082660
Get Quote
\ J

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (3,5-Difluoro-4-
methylphenyl)methanamine, a fluorinated benzylamine derivative of significant interest in
medicinal chemistry and synthetic organic chemistry. The strategic placement of fluorine atoms
and a methyl group on the phenyl ring imparts unique electronic and steric properties, making it
a valuable building block for novel therapeutic agents and functional materials.

Nomenclature and Chemical Identity

The compound is systematically named according to IUPAC conventions, which provides an
unambiguous structural description.
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Identifier Value

IUPAC Name (3,5-Difluoro-4-methylphenyl)methanamine
CAS Number 168311-39-7

Molecular Formula CsHoF2N

Molecular Weight 157.16 g/mol

Canonical SMILES CC1=C(C=C(C=C1F)CN)F

Synthesis and Manufacturing

The synthesis of (3,5-Difluoro-4-methylphenyl)methanamine is most commonly achieved
through a reductive amination pathway starting from the corresponding aldehyde, 3,5-Difluoro-
4-methylbenzaldehyde. This method is favored for its high efficiency and operational simplicity.

Workflow: Reductive Amination Synthesis

The process involves two primary stages: the formation of an imine intermediate followed by its
reduction to the target amine.
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Step 1: Imine Formation
3,5-Difluoro-4- Ammonia Source
methylbenzaldehyde (e.g., NH40ACc)

Solvent (e.g), Methanol)
Room Temperature

Nnine Inter%ediate]

Reduction

Step 2: Reduction

Reducing Agent
(e.g., NaBH4)

(3,5-Diffioro-4-methylphenyl)
methanamine

Step 3: Workug& Purification
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Caption: Synthetic workflow for (3,5-Difluoro-4-methylphenyl)methanamine.
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Detailed Experimental Protocol

This protocol describes a laboratory-scale synthesis via the Delepine reaction, an alternative
route starting from the corresponding benzyl halide. A related three-step synthesis to produce
similar difluoro benzylamines is detailed in patent literature.[1]

o Step 1: Halogenation: 3,5-Difluoro-4-methyltoluene is subjected to radical bromination using
N-Bromosuccinimide (NBS) and a radical initiator like benzoyl peroxide in a non-polar
solvent (e.g., carbon tetrachloride) under reflux to yield 1-(bromomethyl)-3,5-difluoro-4-
methylbenzene.

o Step 2: Quaternary Ammonium Salt Formation: The resulting benzyl bromide is reacted with
hexamethylenetetramine (methenamine) in a solvent such as chloroform or
dichloromethane.[1] The mixture is heated to reflux for 2-5 hours, forming a white solid
precipitate of the quaternary ammonium salt.[1]

o Step 3: Hydrolysis: The isolated salt is then hydrolyzed using a mixture of a C1-C4 alcohol
(e.g., ethanol) and concentrated hydrochloric acid under reflux for 3-10 hours.[1]

o Workup and Isolation: After cooling, the reaction mixture is neutralized with a base (e.g.,
NaOH or aqueous ammonia) to a pH of 7-8.[1] The aqueous layer is then extracted with an
organic solvent like dichloromethane. The combined organic layers are dried over an
anhydrous salt (e.g., Naz2S0a), filtered, and the solvent is removed under reduced pressure
to yield the crude amine.

« Purification: The final product is purified by vacuum distillation to afford (3,5-Difluoro-4-
methylphenyl)methanamine as a clear liquid.

Causality Note: The choice of a halogenation-Delepine reaction sequence is effective for
substrates where the corresponding aldehyde is not readily available. The hydrolysis of the
hexaminium salt under acidic conditions is a standard and reliable method for converting
benzyl halides to primary amines.

Spectroscopic Characterization

Spectroscopic analysis is crucial for confirming the identity and purity of the synthesized
compound. Data from techniques such as NMR and Mass Spectrometry provide a structural
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fingerprint. While specific experimental data for the title compound is limited in public literature,
predicted data and data from structurally similar compounds provide a strong basis for
characterization.

Technique Expected Observations

- Ar-CHs: A singlet around 6 2.2-2.4 ppm. - -
CH2-NHz: A singlet around & 3.8-4.0 ppm. - -
NHz: A broad singlet (exchangeable with D20)
around 6 1.5-2.5 ppm. - Ar-H: A doublet or
multiplet signal around 6 6.8-7.2 ppm, showing

1H NMR

coupling to the adjacent fluorine atoms.

- Ar-CHs: A signal around & 15-20 ppm. - -CHz-:
A signal around & 40-45 ppm. - Aromatic C-H:
Signals in the & 110-120 ppm range, showing
5C NMR coupling (splitting) due to fluorine. - Aromatic C-
F: Signals in the & 158-165 ppm range,
exhibiting large C-F coupling constants (1JCF). -
Aromatic C-CHs & C-CH2: Quaternary carbon

signals in the aromatic region.

A single resonance is expected in the typical
1F NMR range for aryl fluorides, likely showing coupling

to the aromatic protons.

- Molecular lon (M*): A peak at m/z = 157. -
Mass Spec (El) Major Fragment: Loss of the amino group (-NH2)

leading to a fragment at m/z = 141.

Note: Chemical shifts (d) are in ppm. Predicted data is based on standard chemical shift values
and observed data for analogous structures.

Applications in Research and Drug Development

The true value of (3,5-Difluoro-4-methylphenyl)methanamine lies in its role as a versatile
chemical intermediate. The difluorophenyl motif is a bioisostere for various functional groups
and is frequently incorporated into drug candidates to enhance their pharmacological profiles.
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Key Advantages of Fluorination in Drug Design:

o Metabolic Stability: The C-F bond is exceptionally strong, which can block sites of oxidative
metabolism, thereby increasing the half-life of a drug.[2][3]

« Enhanced Binding Affinity: Fluorine's high electronegativity can lead to favorable electrostatic
interactions with protein targets.[3][4]

o Modulated Lipophilicity: Strategic fluorination can increase a molecule's lipophilicity,
potentially improving its ability to cross cell membranes and the blood-brain barrier.[2][3]

Potential Therapeutic Areas: The benzylamine scaffold is a core component in a vast array of
biologically active molecules. Derivatives are explored in numerous fields:

e Oncology: As building blocks for kinase inhibitors and other anti-cancer agents.[5]

 Inflammatory Diseases: The related RORCc inverse agonist GNE-3500, which contains a
fluorinated benzylamine-like moiety, has shown potential for treating inflammatory conditions.

[6]

 Infectious Diseases: The structural motif is present in compounds investigated for
antimalarial and antiviral properties.[7]

Safety, Handling, and Storage
As with any laboratory chemical, proper safety protocols must be strictly followed.

o Hazard Identification: Assumed to be harmful if swallowed, cause skin irritation, and cause
serious eye irritation.[8][9]

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a laboratory coat.[8][9] Handle in a well-ventilated area or a chemical fume hood.[8]

e First Aid Measures:

o Skin Contact: Immediately wash with plenty of soap and water.[10]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do.[8]

o Inhalation: Move person to fresh air.[8][10]

o Ingestion: Rinse mouth and seek immediate medical attention.[10]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible substances like strong oxidizing agents.[10]

Disclaimer:This guide is intended for informational purposes for qualified professionals. Always
consult a comprehensive Safety Data Sheet (SDS) before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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